Cas no 1016744-14-1 (3-[4-(thiophen-2-yl)butanamido]benzoic acid)

• Product Name: 3-[4-(thiophen-2-yl)butanamido]benzoic acid
• CAS No: 1016744-14-1
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 4567022
• Update Time: 2025-06-10

3-[4-(thiophen-2-yl)butanamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(thiophen-2-yl)butanamido]benzoic acid
• Benzoic acid, 3-[[1-oxo-4-(2-thienyl)butyl]amino]-

• Inchi： 1S/C15H15NO3S/c17-14(8-2-6-13-7-3-9-20-13)16-12-5-1-4-11(10-12)15(18)19/h1,3-5,7,9-10H,2,6,8H2,(H,16,17)(H,18,19)
• InChI Key： KJTXIVJGBGGHLN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(=O)CCCC2SC=CC=2)=C1

Computed Properties

• Exact Mass: 289.077265g/mol
• Monoisotopic Mass: 289.077265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.4g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-[4-(thiophen-2-yl)butanamido]benzoic acid

Research Brief on 3-[4-(thiophen-2-yl)butanamido]benzoic acid (CAS: 1016744-14-1)

3-[4-(thiophen-2-yl)butanamido]benzoic acid (CAS: 1016744-14-1) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of specific biological pathways, particularly in the context of inflammation and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's structure, featuring a thiophene ring linked to a benzoic acid moiety via a butanamido spacer, suggests its potential as a versatile scaffold for drug development. Recent in vitro studies have demonstrated that 3-[4-(thiophen-2-yl)butanamido]benzoic acid exhibits selective binding affinity towards certain protein targets, including peroxisome proliferator-activated receptors (PPARs) and G-protein-coupled receptors (GPCRs). These interactions are believed to underlie its observed anti-inflammatory and metabolic regulatory effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy in a murine model of type 2 diabetes. The results indicated that administration of 3-[4-(thiophen-2-yl)butanamido]benzoic acid led to significant improvements in glucose tolerance and insulin sensitivity, comparable to existing PPARγ agonists but with a reduced risk of adverse effects such as weight gain and fluid retention. These findings suggest its potential as a safer alternative for metabolic syndrome management.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. Using a combination of molecular docking simulations and cell-based assays, the researchers identified that 3-[4-(thiophen-2-yl)butanamido]benzoic acid effectively inhibits the NF-κB signaling pathway, a key mediator of inflammatory responses. This inhibition was associated with reduced production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, supporting its potential application in treating chronic inflammatory conditions.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Data from these studies indicate that 3-[4-(thiophen-2-yl)butanamido]benzoic acid exhibits favorable oral bioavailability and metabolic stability, with a half-life suitable for once-daily dosing. However, further optimization may be required to enhance its tissue distribution and minimize potential off-target effects.

In conclusion, 3-[4-(thiophen-2-yl)butanamido]benzoic acid represents a promising candidate for the development of novel therapeutics targeting metabolic and inflammatory disorders. Its unique chemical structure and multimodal mechanism of action distinguish it from existing drug classes, offering potential advantages in terms of efficacy and safety. Future research should focus on advancing this compound through preclinical development and exploring its therapeutic potential in additional disease models.